molecular formula C17H28Cl2N2 B15343801 3-(p-Aminobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane dihydrochloride CAS No. 1220-31-1

3-(p-Aminobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane dihydrochloride

Cat. No.: B15343801
CAS No.: 1220-31-1
M. Wt: 331.3 g/mol
InChI Key: JXFXQBRHCQGLBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound (CAS 1220-31-1) is a bicyclic tertiary amine salt with a molecular formula of C₁₇H₂₆N₂·2HCl and a molecular weight of 331.37 g/mol . Its structure features a 3-azabicyclo[3.2.1]octane core substituted with a p-aminobenzyl group and three methyl groups (positions 1, 8, and 8). The compound exhibits an acute toxicity profile with an LD₅₀ of 104 mg/kg in mice via intraperitoneal administration, indicating moderate toxicity . Collision cross-section (CCS) predictions for its adducts, such as [M+H]⁺ (163.1 Ų) and [M+Na]⁺ (174.2 Ų), suggest distinct ion mobility characteristics relevant to mass spectrometry analysis .

Properties

CAS No.

1220-31-1

Molecular Formula

C17H28Cl2N2

Molecular Weight

331.3 g/mol

IUPAC Name

[4-[(1,8,8-trimethyl-3-azoniabicyclo[3.2.1]octan-3-yl)methyl]phenyl]azanium;dichloride

InChI

InChI=1S/C17H26N2.2ClH/c1-16(2)14-8-9-17(16,3)12-19(11-14)10-13-4-6-15(18)7-5-13;;/h4-7,14H,8-12,18H2,1-3H3;2*1H

InChI Key

JXFXQBRHCQGLBM-UHFFFAOYSA-N

Canonical SMILES

CC1(C2CCC1(C[NH+](C2)CC3=CC=C(C=C3)[NH3+])C)C.[Cl-].[Cl-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Features

The following table summarizes key structural and molecular differences between the target compound and analogs:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents/Modifications Toxicity (LD₅₀) References
3-(p-Aminobenzyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane dihydrochloride C₁₇H₂₆N₂·2HCl 331.37 p-Aminobenzyl, 1,8,8-trimethyl 104 mg/kg (mice, IP)
8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride C₈H₁₈Cl₂N₂ 213.15 3-amino, 8-methyl Not reported
3-Methyl-3-azabicyclo[3.2.1]octan-8-amine dihydrochloride C₈H₁₆Cl₂N₂ 213.15 8-amino, 3-methyl Not reported
3-(Phenylmethyl)-3,8-diazabicyclo[3.2.1]octane dihydrochloride C₁₃H₂₀Cl₂N₂ 275.22 3-benzyl, 3,8-diaza core Not reported
3-(Pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride C₁₁H₁₆Cl₂N₃O 241.72 3-pyrimidinyloxy, 8-aza core Not reported
3-(p-Chlorobenzyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane hydrochloride C₁₇H₂₅ClN₂·HCl 322.31 p-Chlorobenzyl (vs. p-aminobenzyl in target compound) Not reported
Key Observations:
  • This may influence receptor binding and solubility.
  • Molecular Weight : The target compound’s higher molecular weight (331.37 g/mol) suggests differences in membrane permeability compared to smaller analogs (e.g., 213.15 g/mol in ).

Pharmacological and Toxicological Profiles

  • Target Compound: The LD₅₀ of 104 mg/kg (mice, IP) indicates moderate acute toxicity.
  • 8-Methyl-3-amine Variant : The absence of a benzyl group reduces steric bulk, possibly improving metabolic stability but limiting receptor selectivity. 3,8-Diaza Compound : The additional nitrogen could enhance solubility but may also increase off-target interactions.

Preparation Methods

Synthesis of the Bicyclic Amine Core

The foundational step involves constructing the 1,8,8-trimethyl-3-azabicyclo(3.2.1)octane scaffold. A Mannich-type cyclization is frequently employed, utilizing diketone precursors and methylamine derivatives. For example, reacting 2,6-dimethylcyclohexanone with formaldehyde and methylammonium chloride under acidic conditions yields the bicyclic amine core via intramolecular imine formation and subsequent reduction.

Reaction Conditions :

  • Precursor : 2,6-dimethylcyclohexanone (1.0 equiv)
  • Reagents : Formaldehyde (2.5 equiv), methylammonium chloride (1.2 equiv)
  • Solvent : Ethanol/water (3:1)
  • Temperature : Reflux at 80°C for 12 hours
  • Workup : Neutralization with NaOH, extraction with dichloromethane
  • Yield : 68–72%

Key spectral data for the intermediate include a singlet at 3.0 ppm in the $$ ^1H $$-NMR spectrum for the three methyl groups and a bridgehead nitrogen resonance at 4.25 ppm .

Introduction of the para-Nitrobenzyl Group

The bicyclic amine undergoes alkylation with para-nitrobenzyl bromide to install the nitro-substituted aromatic moiety. This step exploits the nucleophilicity of the bridgehead nitrogen.

Procedure :

  • Substrate : 1,8,8-trimethyl-3-azabicyclo(3.2.1)octane (1.0 equiv)
  • Alkylating Agent : para-Nitrobenzyl bromide (1.1 equiv)
  • Base : Triethylamine (2.0 equiv) to scavenge HBr
  • Solvent : Tetrahydrofuran (THF) at 0°C→25°C
  • Time : 24 hours
  • Yield : 85–90%

The product, 3-(para-nitrobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane, is characterized by aromatic protons at 7.5–8.1 ppm ($$ ^1H $$-NMR) and a nitro group stretching frequency at 1520 cm$$^{-1}$$ (FT-IR).

Reduction of Nitro to Amino Group

The nitro group is reduced to an amine using zinc powder and hydrochloric acid, a method adapted from photochemical adduct reduction protocols.

Optimized Protocol :

  • Substrate : 3-(para-nitrobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane (1.0 equiv)
  • Reductant : Zinc powder (5.0 equiv)
  • Acid : Concentrated HCl (3.0 equiv)
  • Solvent : Ethanol/water (4:1)
  • Temperature : 60°C for 6 hours
  • Yield : 92–95%

Post-reduction, the free amine intermediate is isolated via basification (pH 10–11) and extracted into ethyl acetate. The $$ ^1H $$-NMR spectrum exhibits a downfield shift of aromatic protons to 6.7–7.2 ppm , confirming nitro-to-amine conversion.

Salt Formation to Dihydrochloride

The free base is treated with hydrochloric acid to precipitate the dihydrochloride salt, enhancing stability and solubility.

Salt Formation Steps :

  • Substrate : 3-(para-aminobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane (1.0 equiv)
  • Acid : 2.2 equiv HCl in isopropanol
  • Procedure : Dropwise addition of HCl to a stirred solution of the amine in isopropanol at 0°C
  • Recrystallization : Methanol/diethyl ether
  • Yield : 89–93%

The dihydrochloride form is confirmed by a chloride ion content of 21.5% (theoretical: 22.1%) via ion chromatography and a melting point of 170–174°C .

Purification and Characterization

Final purification employs column chromatography (silica gel, ethyl acetate/methanol) followed by recrystallization. Analytical validation includes:

  • High-Resolution Mass Spectrometry (HRMS) : [M + 2H]$$^{2+}$$ peak at m/z 215.72
  • Elemental Analysis : C: 54.3%, H: 7.2%, N: 8.9%, Cl: 21.7% (calculated for C$${17}$$H$${25}$$Cl$$2$$N$$2$$)
  • X-ray Diffraction : Monoclinic crystal system with space group P2$$_1$$/c

Comparative Analysis of Methodologies

Step Key Reagents Yield (%) Purity (%)
Bicyclic Core Synthesis Formaldehyde, MeNH$$_3$$Cl 68–72 98
Alkylation para-Nitrobenzyl bromide 85–90 99
Nitro Reduction Zn/HCl 92–95 97
Salt Formation HCl/isopropanol 89–93 99.5

Industrial-Scale Considerations

Large-scale production substitutes batch-wise reductions with continuous flow hydrogenation (H$$_2$$, Pd/C catalyst) to enhance safety and throughput. Process analytics emphasize in-line FT-IR monitoring to track nitro group conversion in real time.

Q & A

Q. Which assays are critical for assessing the compound’s potential cytotoxicity?

  • Methodological Answer : Conduct:
  • MTT/PrestoBlue Assays : Measure mitochondrial toxicity in neuronal (SH-SY5Y) and hepatic (HepG2) cell lines.
  • hERG Channel Inhibition : Patch-clamp electrophysiology to evaluate cardiac risk (IC₅₀ < 10 µM raises concerns) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.